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Compound of Interest

Compound Name: Zoxamide-d5

Cat. No.: B12422247

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for
Zoxamide-d5. Zoxamide-d5 is a deuterated analog of Zoxamide. While the fundamental
toxicological properties are expected to be similar to Zoxamide, the deuterium substitution may
alter the metabolic profile due to the kinetic isotope effect, potentially leading to a slower rate of
metabolism.[1][2][3] All handling and safety procedures should be conducted with this
consideration in mind, and a thorough risk assessment should be performed before use. The
information provided herein is based on publicly available data for Zoxamide.

Executive Summary

Zoxamide is a benzamide fungicide with low acute toxicity.[4][5] This guide provides a
comprehensive overview of the safety data, handling precautions, and toxicological profile of
Zoxamide, which is anticipated to be representative of Zoxamide-d5. The primary target organ
for Zoxamide is the liver, with observed effects in animal studies including increased liver
weight and hypertrophy.[5][6][7] It is not considered to be a skin irritant but is a skin sensitizer
and a slight, transient eye irritant.[4][5] Zoxamide is not classified as carcinogenic or genotoxic
in vivo.[4][8] This guide presents quantitative toxicological data in structured tables, outlines the
nature of key experimental safety studies, and provides graphical workflows for safe handling
and emergency procedures.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b12422247?utm_src=pdf-interest
https://www.benchchem.com/product/b12422247?utm_src=pdf-body
https://www.benchchem.com/product/b12422247?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4939996/
https://revistas.unam.mx/index.php/req/article/download/81491/72763
https://www.ingenza.com/deuterium-slowing-metabolism-one-c-h-bond-at-a-time/
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report07/Zoxamide.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0771-0003/content.pdf
https://www.benchchem.com/product/b12422247?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0771-0003/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2017-0665-0006/content.pdf
https://ec.europa.eu/food/plant/pesticides/eu-pesticides-database/backend/api/active_substance/download/513
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report07/Zoxamide.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0771-0003/content.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report07/Zoxamide.pdf
https://www.federalregister.gov/documents/2001/04/11/01-8931/zoxamide-35-dichloro-n-3-chloro-1-ethyl-1-methyl-2-oxopropyl-4--methylbenzamide-pesticide-tolerance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Chemical Name

3,5-dichloro-N-(3-chloro-1-ethyl-1-methyl-2-

oxopropyl)-4-methylbenzamide

Molecular Formula

C14H11D5CI3NO2

Molecular Weight Approx. 341.68 g/mol
Appearance Odorless white to off-white powder
Solubility Low aqueous solubility

Toxicological Profile

Zoxamide exhibits low acute toxicity via oral, dermal, and inhalation routes.[4][5] The primary

effects observed in repeat-dose studies are related to liver hypertrophy and reduced body-

weight gain, which in some cases was linked to palatability issues with the feed.[4][5]

, Toxici

Study Species Route Value Classification
>5000 mg/kg o
LD50 Rat Oral Low Toxicity
bw[4][5]
>2000 mg/kg o
LD50 Rat Dermal Low Toxicity
bw[4][5]
LC50 (4-hour) Rat Inhalation >5.3 mg/L[4][5] Low Toxicity

Irritation and Sensitization

Study

Species

Result

Skin Irritation

Not an irritant[4][5]

Eye Irritation

Slight, transient irritant[4][5]

Skin Sensitization

Guinea Pig

Delayed contact

hypersensitivity (Maximization
and Buehler tests)[4][5]
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Sub-chronic and Chronic Toxicity

A number of sub-chronic and chronic toxicity studies have been conducted on Zoxamide in
various species. The No Observed Adverse Effect Levels (NOAELS) from these studies are

summarized below.

Key Findings at

Study Duration
LOAEL

Species NOAEL

Reduced body-weight
90-day Mouse 574 mg/kg bw/day[4]

gain in females.[4]

Reduced body-weight

90-day & 1-year Dog 48 mg/kg bw/day[4][9] gain in females at 255
mg/kg bw/day.[4]
Increased liver
1058 mg/kg bw/day weights in females at
l-year Rat (highest dose tested) > 5000 ppm, not
[4] considered adverse.
[4]
1021 mg/kg bw/day
18-month Mouse (highest dose tested) No treafment-related

[4]

toxicity.[4]

28-day Dermal

Rat

714 mg/kg bw/day

(systemic effects)[4]

Significant local
effects at = 107 mg/kg
bw/day.[4]

Carcinogenicity and Genotoxicity

Zoxamide is not considered to be carcinogenic.[4][8] Long-term studies in rats and mice
showed no increased incidence of tumors.[4] While it was found to induce polyploidy in an in
vitro chromosomal aberration test, it was not genotoxic in in vivo assays.[4] The conclusion
from regulatory bodies is that Zoxamide is unlikely to pose a genotoxic risk to humans.[4]

Reproductive and Developmental Toxicity
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Study Type Species NOAEL Key Findings
No effects on fertility
or parental toxicity.
1474 mg/kg bw/day
) ) Reduced pup body-
Two-generation Rat (highest dose tested) ] ]
] weight gain at
parentally toxic doses.
[7]
1000 mg/kg bw/day No evidence of toxicity
Developmental Rat (highest dose tested) to dams or fetuses.
[4] Not teratogenic.[4]
1000 mg/kg bw/day No evidence of toxicity
Developmental Rabbit (highest dose tested) to dams or fetuses.

[4]

Not teratogenic.[4]

Experimental Protocols Overview

Detailed experimental protocols for regulatory toxicology studies are typically proprietary.

However, the objectives and general methodologies of the key studies cited are described

below.

o Acute Toxicity Studies (LD50/LC50): These studies aim to determine the dose or

concentration of a substance that causes mortality in 50% of the test animals after a single

exposure. The protocols generally involve administering increasing doses of the substance

via a specific route (oral, dermal, or inhalation) to groups of animals and observing them for
a set period, typically 14 days.

Sub-chronic and Chronic Oral Toxicity Studies: These studies evaluate the effects of
repeated exposure to a substance over a longer period (e.g., 90 days, 1 year, or 18 months).
Animals are given daily doses of the substance in their diet or by gavage. The protocol
involves regular monitoring of clinical signs, body weight, food consumption, as well as
detailed hematology, clinical chemistry, and histopathological examinations of tissues and
organs at the end of the study.
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e Reproductive and Developmental Toxicity Studies: Two-generation studies in rats are
designed to assess the potential effects of a substance on reproductive function and
offspring development. The protocol involves exposing parent animals (FO generation) to the
substance before mating and throughout gestation and lactation. The effects on their
offspring (F1 generation) are then monitored, and the F1 generation is also mated to produce
an F2 generation. Developmental toxicity studies in rats and rabbits involve administering the
substance to pregnant females during the period of organogenesis to assess potential
effects on the developing fetus.

Handling Precautions and Safety Recommendations

Given that Zoxamide is a skin sensitizer and a slight eye irritant, appropriate personal
protective equipment (PPE) and handling procedures are essential.

Engineering Controls

o Work in a well-ventilated area.

e Use a chemical fume hood or other local exhaust ventilation where dusts or aerosols may be

generated.

Personal Protective Equipment (PPE)

» Eye Protection: Wear safety glasses with side shields or goggles.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.

» Respiratory Protection: If engineering controls are not sufficient to control airborne
concentrations, a NIOSH-approved respirator appropriate for the exposure level should be

worn.

General Hygiene

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in areas where the material is handled.
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» Wash hands thoroughly after handling.

Emergency Procedures
First Aid

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.

» Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing. If skin irritation or rash occurs, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

e Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Spills and Leaks

e Avoid dust formation.
o Wear appropriate PPE.

o Carefully sweep up or vacuum the spilled material and place it in a suitable, closed container
for disposal.

o Clean the spill area with soap and water.

Visualized Workflows and Logical Relationships

The following diagrams provide visual guidance for key safety and handling procedures related
to Zoxamide-d5.
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What is the scale and potential for exposure?

Zoxamide-d5 Handling: PPE Selection

@:Assess Handling Task

Small scale weighing Large scale handling or potential
in ventilated balance enclosure for dust/aerosol generation

Enhanced PPE:
- Lab coat
- Chemical goggles
- Nitrile gloves
- Respiratory protection (if needed)

Minimum PPE:
- Lab coat

- Safety glasses
- Nitrile gloves

Caption:

Click to download full resolution via product page

Personal Protective Equipment (PPE) selection workflow for handling Zoxamide-d5.
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Emergency Response: Zoxamide-d5 Spill

Evacuate immediate area
Alert others

Assess spill size and risk

Not Manageable

Small Spill Large Spill
Don appropriate PPE Contact Emergency Services/
(gloves, goggles, respirator if needed) Safety Officer
Contain spill

Prevent dust generation

l

Clean up with absorbent material
or vacuum (HEPA filter)

;

Place waste in sealed container
for hazardous waste disposal

'

Decontaminate area and equipment

Click to download full resolution via product page

Caption: Flowchart for responding to a Zoxamide-d5 spill.
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Toxicological Risk Assessment Workflow

New Chemical
(e.g., Zoxamide)

Hazard Identification
(Acute, Chronic, Geno, Repro Tox)

:

Dose-Response Assessment

Identify NOAELs and LOAELsS Exposure Assessment
from animal studies (Dietary, Occupational)

Risk Characterization

If exposure > ADI

Establish Acceptable Daily Intake (ADI)

ADI = NOAEL / Safety Factors N2 (BRIEEE

Risk is acceptable

Click to download full resolution via product page

Caption: Simplified workflow of the toxicological risk assessment process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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